Cas no 1252825-94-7 (5-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyridin-2-ol)

• Product Name: 5-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyridin-2-ol
• CAS No: 1252825-94-7
• MF: C₁₆H₁₆ClN₃O₂
• MW: 317.770142555237
• CID: 5473038
• Update Time: 2025-06-30

5-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-[4-(2-chlorophenyl)piperazine-1-carbonyl]-1H-pyridin-2-one
• 5-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyridin-2-ol

• Inchi： 1S/C16H16ClN3O2/c17-13-3-1-2-4-14(13)19-7-9-20(10-8-19)16(22)12-5-6-15(21)18-11-12/h1-6,11H,7-10H2,(H,18,21)
• InChI Key： CWOAOGXDXMWESY-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C(N2CCN(C3=CC=CC=C3Cl)CC2)=O)C=C1

Additional information on 5-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyridin-2-ol

Introduction to 5-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyridin-2-ol (CAS No. 1252825-94-7)

5-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyridin-2-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1252825-94-7, represents a promising candidate for further exploration in drug development, particularly in the context of central nervous system (CNS) disorders. The molecular structure of this compound incorporates a pyridin-2-ol moiety linked to a piperazine ring, which is further substituted with a 2-chlorophenyl group, creating a complex and multifaceted chemical entity.

The significance of this compound lies in its potential pharmacological activity, which is influenced by its molecular architecture. The presence of the piperazine ring is particularly noteworthy, as it is a common pharmacophore in many psychoactive drugs due to its ability to interact with various neurotransmitter receptors. Specifically, the substitution pattern on the piperazine ring can modulate its binding affinity and selectivity for serotonin receptors, making it a valuable scaffold for developing novel therapeutics.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing the substitution patterns on heterocyclic rings to enhance drug efficacy and reduce side effects. In the case of 5-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyridin-2-ol, the 2-chlorophenyl group plays a crucial role in determining its pharmacological profile. This substituent can influence both the lipophilicity and electronic properties of the molecule, thereby affecting its ability to cross the blood-brain barrier and interact with target receptors.

The pyridin-2-ol moiety is another key feature of this compound that contributes to its potential therapeutic applications. Pyridine derivatives are well-known for their diverse biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The hydroxyl group at the 2-position of the pyridine ring can participate in hydrogen bonding interactions, which are essential for receptor binding and drug-receptor stability. This structural feature makes 5-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyridin-2-ol a promising candidate for further investigation in the development of CNS-targeting drugs.

Current research in the field of neuropharmacology has demonstrated that modulating serotonin receptor activity can have significant therapeutic implications for various neurological and psychiatric disorders. Serotonin (5-hydroxytryptamine or 5-HT) receptors are involved in a wide range of physiological processes, including mood regulation, sleep patterns, appetite control, and pain perception. Therefore, compounds that selectively interact with these receptors have the potential to treat conditions such as depression, anxiety disorders, and neurodegenerative diseases.

The synthesis and characterization of 5-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyridin-2-ol have been subjects of considerable interest in recent scientific literature. The synthetic route typically involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound.

In terms of pharmacological evaluation, preliminary studies have suggested that this compound exhibits moderate affinity for serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes. These findings are consistent with the hypothesis that the structural features of this molecule contribute to its potential therapeutic efficacy. However, further studies are needed to fully elucidate its pharmacokinetic properties and assess its safety profile in preclinical models.

The development of novel psychoactive drugs requires a thorough understanding of their interaction with biological targets at both the molecular and cellular levels. Computational modeling techniques such as molecular docking simulations have been increasingly utilized to predict binding affinities and identify potential drug candidates before experimental validation. These computational approaches can provide valuable insights into the binding mode of 5-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyridin-2-ol with serotonin receptors, thereby guiding future optimization efforts.

Additionally, recent advancements in biotechnology have enabled high-throughput screening (HTS) methods for rapidly evaluating large libraries of compounds for their biological activity. This approach has been instrumental in identifying lead compounds for further development. The use of HTS combined with structural optimization strategies has significantly accelerated the drug discovery process in recent years.

The future direction of research on 5-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyridin-2-ol may include exploring its potential as an intermediate in synthesizing more complex derivatives with enhanced pharmacological properties. Furthermore, investigating its interactions with other neurotransmitter systems could provide insights into broader therapeutic applications beyond traditional CNS disorders.

In conclusion, 5-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyridin-2-ol (CAS No. 1252825-94-7) represents a structurally intriguing compound with significant potential in pharmaceutical development. Its unique combination of pharmacophoric elements suggests that it may serve as a valuable scaffold for designing novel therapeutics targeting central nervous system disorders. Continued research into its synthesis, pharmacology, and computational modeling will be essential for realizing its full therapeutic promise.